4-(4-Bromo-1H-pyrazol-1-yl)-N-ethylbenzenesulfonamide

• IUPAC Name: 4-(4-bromopyrazol-1-yl)-N-ethylbenzenesulfonamide
• InChI: InChI=1S/C11H12BrN3O2S/c1-2-14-18(16,17)11-5-3-10(4-6-11)15-8-9(12)7-13-15/h3-8,14H,2H2,1H3
• InChI Key: NKTWKABVQQZWTC-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)N2C=C(C=N2)Br
• Molecular Formula: C11H12BrN3O2S
• DSSTOX Substance ID: DTXSID40674921
• Molecular Weight: 330.20 g/mol
• CAS RN: 1187385-77-8

Description

“4-(4-Bromo-1H-pyrazol-1-yl)-N-ethylbenzenesulfonamide” is a chemical compound. It has a molecular weight of 302.15. The IUPAC name for this compound is 4-(4-bromo-1H-pyrazol-1-yl)benzenesulfonamide.

Molecular Structure Analysis

The InChI code for “4-(4-Bromo-1H-pyrazol-1-yl)-N-ethylbenzenesulfonamide” is 1S/C9H8BrN3O2S/c10-7-5-12-13(6-7)8-1-3-9(4-2-8)16(11,14)15/h1-6H,(H2,11,14,15). This code provides a unique representation of the molecule’s structure.

It is a powder.

Scientific Research Applications

Synthesis and Structural Characterization

• Methylbenzenesulfonamide Antagonists : Methylbenzenesulfonamide derivatives, including compounds similar to 4-(4-Bromo-1H-pyrazol-1-yl)-N-ethylbenzenesulfonamide, have been synthesized and characterized, showing potential as antagonists in the prevention of human HIV-1 infection (Cheng De-ju, 2015).

Bioactivity Studies

• Antibacterial and Antifungal Activities : New compounds derived from 4-(4-Bromo-1H-pyrazol-1-yl)benzenesulfonamide have been synthesized and tested for in vitro antibacterial and antifungal activities, showing promise in this area (Pundeer et al., 2013).
• Anticancer Potential : Various derivatives of 4-(4-Bromo-1H-pyrazol-1-yl)benzenesulfonamide have been synthesized and evaluated for their anticancer properties. Some derivatives showed significant cytotoxic activities, which may be crucial for further anti-tumor activity studies (Gul et al., 2016).

Photodynamic Therapy Application

• Photodynamic Therapy for Cancer Treatment : A novel compound with a benzenesulfonamide group has been synthesized, showing excellent properties for photodynamic therapy, a treatment modality for cancer (Pişkin et al., 2020).

Corrosion Inhibition

• Corrosion Inhibition in Metals : Derivatives of 4-(4-Bromo-1H-pyrazol-1-yl)benzenesulfonamide have been studied for their potential as corrosion inhibitors in metal/HCl interfaces, indicating their practical application in material science (Tawfik, 2015).

Drug Development and Molecular Docking

• Antibreast Cancer Agent : The compound 4-(3-(2-Chlorophenyl)-5-(2-Methoxyphenyl)-4,5-Dihydro-1H-Pyrazol-1-yl)Benzenesulfonamide has been synthesized and studied for its potential as an anti-breast cancer agent through molecular docking studies (Putri et al., 2021).

Pathological Pain Model Study

• Pathological Pain Model : Derivatives of 4-(4-Bromo-1H-pyrazol-1-yl)benzenesulfonamide have been tested for their effect on a pathological pain model in mice, showing significant anti-hyperalgesic and anti-edematogenic effects (Lobo et al., 2015).

Safety And Hazards

The compound “4-(4-Bromo-1H-pyrazol-1-yl)benzenesulfonyl chloride” which is similar to the requested compound, is known to cause severe skin burns and eye damage. It may also cause respiratory irritation. It’s important to handle it with care, using protective clothing and working in a well-ventilated area.